Tert-butyl 3-cyano-3-(fluorosulfonylmethyl)pyrrolidine-1-carboxylate

• IUPAC Name: tert-butyl 3-cyano-3-(fluorosulfonylmethyl)pyrrolidine-1-carboxylate
• InChI: InChI=1S/C11H17FN2O4S/c1-10(2,3)18-9(15)14-5-4-11(6-13,7-14)8-19(12,16)17/h4-5,7-8H2,1-3H3
• InChI Key: CNCHBOKTQLVXAM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C1)(CS(=O)(=O)F)C#N
• Molecular Formula: C11H17FN2O4S
• Molecular Weight: 292.33 g/mol

Description

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H17FN2O4S/c1-10(2,3)18-9(15)14-5-4-11(6-13,7-14)8-19(12,16)17/h4-5,7-8H2,1-3H3. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural diagram.

Physical And Chemical Properties Analysis

This compound is a powder. It has a molecular weight of 292.33. The storage temperature is 4 degrees Celsius.

Scientific Research Applications

Medicinal Chemistry and Drug Development

Anticancer Agents: Tert-butyl 3-cyano-3-(fluorosulfonylmethyl)pyrrolidine-1-carboxylate exhibits promising anticancer activity. Researchers are investigating its potential as a novel chemotherapeutic agent, particularly against specific cancer types. .

Anti-inflammatory Compounds: The compound’s structural features suggest anti-inflammatory properties. .

Materials Science and Organic Synthesis

Radical Precursors: Tert-butyl 3-cyano-3-(fluorosulfonylmethyl)pyrrolidine-1-carboxylate serves as a valuable radical precursor in organic synthesis. .

Building Blocks for Drug-Like Molecules: Researchers use this compound as a building block to create drug-like molecules. .

Agrochemicals and Crop Protection

Herbicides: Studies explore the herbicidal potential of tert-butyl 3-cyano-3-(fluorosulfonylmethyl)pyrrolidine-1-carboxylate. .

Chemical Biology

Probes and Tags: Scientists employ this compound as a chemical probe or tag in biological studies. .

Environmental Chemistry

Fluorinated Compounds: Tert-butyl 3-cyano-3-(fluorosulfonylmethyl)pyrrolidine-1-carboxylate contains fluorine atoms, making it relevant in environmental chemistry. .

Conclusion

Tert-butyl 3-cyano-3-(fluorosulfonylmethyl)pyrrolidine-1-carboxylate holds promise across various fields, from drug development to materials science. . If you’d like more information or have additional questions, feel free to ask! 😊

Mechanism of Action

The mechanism of action of a chemical compound typically refers to its interactions with biological systems, such as how a drug interacts with the body to produce its therapeutic effect. As “Tert-butyl 3-cyano-3-(fluorosulfonylmethyl)pyrrolidine-1-carboxylate” is not intended for human or veterinary use, its mechanism of action may not be relevant or well-studied.

Safety and Hazards

The safety information available indicates that this compound should be handled with caution. The safety pictograms associated with this compound are GHS05 and GHS07, which represent “Corrosion” and “Exclamation mark” respectively, indicating that the compound may cause skin burns and eye damage, and may cause less severe health effects.